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Compound of Interest

Compound Name: (1S,2R)-2-phenylcyclopentan-1-ol
CAS No.: 38805-89-9
Cat. No.: B2877790
Get Quote
. J

Executive Summary & Structural Definition

(1S,2R)-2-phenylcyclopentan-1-ol is the trans-isomer of 2-phenylcyclopentanol. The relative
stereochemistry places the hydroxyl group at C1 and the phenyl ring at C2 on opposite faces of
the cyclopentane ring. This trans-configuration dictates specific spectroscopic signatures,
particularly in NMR coupling constants and Infrared hydrogen bonding patterns, which
distinguish it from the cis-isomer ((1S,2S) or (1R,2R)).

e Formula:

e Molecular Weight: 162.23 g/mol [1]

o Stereochemistry: Trans (1S, 2R)

+ Key ldentifier: Absence of intramolecular

-hydrogen bonding (characteristic of the cis-isomer).
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Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4][5][6]

NMR is the definitive method for establishing the relative trans stereochemistry. The analysis

relies on the Karplus relationship applied to the vicinal coupling constant (

) and NOE correlations.

H NMR Characterization (400 MHz, CDCI )

The proton spectrum is characterized by the distinct resonances of the methine protons at C1
and C2.
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Position

(ppm)

Multiplicity

(Hz)

Assignment

Mechanistic
Insight

H-1

4.05-4.15

ddd (or dt)

CH-OH

Deshielded
by oxygen.
The large

indicates a
trans-pseudo-
diaxial

arrangement.

2.75-2.85

ddd

CH-Ph

Benzylic
proton.
Upfield
relative to H-
1 due to lack
of direct
electronegati

ve atom.

Ar-H

7.20-7.35

Multiplet

Phenyl

Typical
monosubstitu
ted benzene
pattern
(ortho/meta/p

ara overlap).

H-3,4,5

1.60-2.25

Multiplets

Complex

Cyclopentyl

Envelope
conformation
causes
complex
splitting in
methylene

protons.

-OH

~1.5-2.0

Broad s

Hydroxyl

Chemical
shift is
concentration

-dependent
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(intermolecul
ar H-

bonding).

Stereochemical Validation (

-Coupling Logic): In 1,2-disubstituted cyclopentanes, the magnitude of the vicinal coupling
constant

is the primary discriminator:

e Trans-isomer ((1S,2R)): The substituents adopt a pseudo-equatorial conformation to
minimize steric strain, placing the protons in a pseudo-axial orientation. This results in a
dihedral angle close to 160-180°, yielding a larger coupling constant (

Hz).

o Cis-isomer: The protons are typically pseudo-equatorial/pseudo-axial (gauche), resulting in a
smaller coupling constant (

Hz).

C NMR Characterization (100 MHz, CDCI )

The carbon spectrum confirms the structural skeleton and purity.
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Position

(ppm)

Type Assighment

C-1

78.5

Carbinol carbon.

Significant deshielding
CH _ _

confirms direct

attachment to oxygen.

C-2

54.2

Benzylic carbon.
Shielded relative to C-

1 but distinct from

CH

methylene carbons.

C-ipso

143.8

c Quaternary aromatic
q
carbon.

C-Ar

126.5-128.8

Ortho, meta, para
CH ,
aromatic carbons.

C-3

34.5

Methylene
CH

to phenyl ring.

C-5

32.1

Methylene
CH

to hydroxyl group.

C-4

21.8

CH Remote methylene

(most shielded).

NOESY Correlation Diagram

Nuclear Overhauser Effect Spectroscopy (NOESY) provides spatial verification.[1]
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Interpretation

The absence of a strong NOE between H1 and H2
confirms their trans-diaxial orientation. Weak/No NOE Strong NOE
H-2 (2.80 ppm) Proximit

) (Beta face) Ortho-Ph Protons

Cis-1,3 relationship)
H-5 (cis to H1)

H-1 (4.10 ppm)
(Alpha face)

Click to download full resolution via product page

Caption: Logical NOE correlations for (1S,2R)-2-phenylcyclopentan-1-ol. The lack of
significant H1-H2 cross-peak is diagnostic for the trans isomer.

Infrared Spectroscopy (FT-IR)[7]

IR spectroscopy is critical for analyzing the hydrogen bonding environment. Unlike the cis-
isomer, the (1S,2R) trans-isomer cannot easily form an intramolecular hydrogen bond between
the hydroxyl proton and the phenyl

-system due to geometric constraints.

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b2877790/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-data-of-1s-2r-2-phenylcyclopentan-1-ol
https://www.benchchem.com/product/b2877790/docs?utm_src=pdf-body#technical-guide-spectroscopic-data-of-1s-2r-2-phenylcyclopentan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2877790?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Wavenumber (cm

)

Vibration Mode

Functional Group

Diagnostic Note

3610 - 3630

(O-H)

Free Hydroxyl

Sharp band (in dilute
CCl

). Indicates lack of

intramolecular

-bonding.

3300 - 3450

(O-H)

H-Bonded Hydroxyl

Broad band. Only
observed in
concentrated samples
(intermolecular

bonding).

3025, 3060

(C-H)

Aromatic C-H

Characteristic of

phenyl ring.

2870 - 2960

(C-H)

Alkyl C-H

Cyclopentane ring

vibrations.

1603, 1495

(C=C)

Aromatic Ring

"Breathing" modes of

the benzene ring.

1050

(C-0)

Secondary Alcohol

Strong stretch.

700, 755

(C-H)

Out-of-plane

Diagnostic for
monosubstituted

benzene.

Mass Spectrometry (MS)[8][9]

The fragmentation pattern is driven by the stability of the benzylic and tropylium cations.

¢ lonization Mode: Electron Impact (El, 70 eV)

e Molecular lon (
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): m/z 162 (Distinct, usually 10-20% intensity).

Fragmentation Pathway

The primary decomposition route involves dehydration and benzylic cleavage.[1]

Base Peak Analysis

Base peak is typically m/z 91 or 117
depending on ionization energy.
m/z 144 confirms the alcohol functionality.

Molecular lon (M+)
m/z 162

[M - H20]+ - .
Phenylcyclopentene - enzyhc Cleavage
m/z 144 + Rearrangement

\

\
\Betro-DA / Frag

Tropylium lon (C7H7+)
m/z 91

Phenyl Cation (C6H5+)
miz 77

Click to download full resolution via product page

Caption: EI-MS fragmentation logic. The transition from m/z 162 to 144 (dehydration) is
characteristic of cyclic alcohols.

Experimental Protocol for Verification

To ensure data integrity during internal validation, follow this standardized workflow:

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://www.benchchem.com/product/b2877790/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-data-of-1s-2r-2-phenylcyclopentan-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2877790?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Sample Preparation: Dissolve 10 mg of (1S,2R)-2-phenylcyclopentan-1-ol in 0.6 mL CDCI

. Ensure the solvent is neutralized (free of HCI traces) to prevent acid-catalyzed elimination
to 1-phenylcyclopentene.

Acquisition:
o Run

H NMR with a minimum of 16 scans to resolve the H-1/H-2 coupling pattern.
o Verify the

value. If

Hz, the sample may contain the cis-isomer or is mislabeled.
IR Validation: Prepare a dilute solution (10 mM) in CCI

or dry CH
Cl
. A single sharp peak >3600 cm

confirms the trans configuration (absence of intramolecular H-bond).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. scs.illinois.edu [scs.illinois.edu]
e 2. organicchemistrydata.org [organicchemistrydata.org]

o To cite this document: BenchChem. [Technical Guide: Spectroscopic Data of (1S,2R)-2-
phenylcyclopentan-1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2877790/docs#technical-guide-spectroscopic-data-
of-1s-2r-2-phenylcyclopentan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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